Cas no 1361896-18-5 (2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361896-18-5
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912575
• Update Time: 2025-10-06

2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-5-16-8(4-11)7(2-3-15)9(6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： DTZMORLICMVOKZ-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=C(C(C)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile: A Comprehensive Overview

2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361896-18-5) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a trifluoromethoxy group, and an acetonitrile group. These substituents contribute to its distinct chemical properties and make it a valuable building block in the development of novel pharmaceutical agents.

The bromomethyl group in the molecule serves as an excellent leaving group, facilitating various nucleophilic substitution reactions. This property makes it highly versatile in organic synthesis, enabling the creation of diverse derivatives with potential biological activities. The trifluoromethoxy group, on the other hand, introduces electron-withdrawing effects, which can enhance the stability of the molecule and modulate its pharmacokinetic properties. Additionally, the acetonitrile group contributes to the molecule's lipophilicity, a critical factor in drug design for improving bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives like this compound in the development of kinase inhibitors and other therapeutic agents. Studies have shown that such molecules can exhibit potent inhibitory effects on key enzymes involved in cellular signaling pathways, making them promising candidates for anticancer drug development. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound displayed significant activity against several oncogenic kinases, underscoring its potential in targeted therapy.

In terms of synthesis, 2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach not only enhances efficiency but also aligns with green chemistry principles by reducing reaction times and minimizing waste.

The trifluoromethoxy group in the molecule plays a crucial role in modulating its electronic properties, which is essential for achieving desired biological activity. Recent studies have explored the impact of fluorinated substituents on molecular interactions, particularly in the context of protein-ligand binding. Findings from these studies suggest that fluorinated groups can enhance binding affinity by optimizing hydrophobic interactions and hydrogen bonding capabilities.

Moreover, the acetonitrile group contributes to the molecule's solubility profile, which is a critical factor in determining its pharmacokinetic behavior. Research conducted at leading pharmaceutical institutions has shown that acetonitrile-containing compounds often exhibit favorable absorption characteristics, making them suitable for oral administration. This property is particularly advantageous in drug development programs targeting chronic diseases where sustained release is desired.

In conclusion, 2-(Bromomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361896-18-5) stands out as a valuable compound with immense potential in medicinal chemistry and drug discovery. Its unique structural features and versatile functional groups make it an ideal candidate for exploring novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a significant role in advancing modern medicine.